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Compound of Interest

Compound Name: 1,1,3-Tribromoacetone

Cat. No.: B1347163 Get Quote

1,1,3-Tribromoacetone is a halogenated ketone used as a reagent in organic synthesis.[1] Its

chemical identity is defined by its specific molecular formula and molecular weight, which are

fundamental parameters for its application in experimental settings.

Key Molecular Identifiers
The following table summarizes the key quantitative data for 1,1,3-Tribromoacetone.

Property Value References

Molecular Formula C₃H₃Br₃O [1][2][3][4][5]

Molecular Weight 294.77 g/mol [2][3]

294.768 g/mol [1]

294.767 g/mol [5][6]

294.76732 g/mol [4]

CAS Number 3475-39-6 [1][2][3]

Structural and Chemical Information
1,1,3-Tribromoacetone, also known as 1,1,3-tribromopropan-2-one, has a structure consisting

of a propanone backbone substituted with three bromine atoms.[3][4] This structural

arrangement is crucial to its reactivity and function in chemical syntheses.
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Below is a diagram illustrating the key identifiers and structural representations of 1,1,3-
Tribromoacetone.

Key Identifiers of 1,1,3-Tribromoacetone

1,1,3-Tribromoacetone

Chemical Identifiers

Structural Representations

1,1,3-Tribromoacetone Molecular Formula
C₃H₃Br₃O

Molecular Weight
~294.77 g/mol

CAS Number
3475-39-6

SMILES
C(Br)(Br)C(=O)CBr

InChI
InChI=1S/C3H3Br3O/c4-1-2(7)3(5)6/h3H,1H2

Click to download full resolution via product page

Key identifiers and structural representations of 1,1,3-Tribromoacetone.

Experimental Considerations
Due to the absence of detailed experimental protocols in the provided search results, this

section outlines general considerations for handling 1,1,3-Tribromoacetone based on its

known properties.

Synthesis
The primary method for the synthesis of 1,1,3-Tribromoacetone involves the bromination of

acetone.[3] This process typically results in a mixture of brominated acetone derivatives, from
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which the desired compound is then isolated.[3]

The logical workflow for its synthesis can be generalized as follows:

General Synthesis Workflow for 1,1,3-Tribromoacetone

Starting Materials
(Acetone, Bromine)

Bromination Reaction

Mixture of Brominated Acetones
and HBr

Equilibration of Mixture

Separation and Isolation

1,1,3-Tribromoacetone

Click to download full resolution via product page

A generalized workflow for the synthesis of 1,1,3-Tribromoacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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